Methyl 2-(2-bromo-4-chlorophenoxy)propanoate

• Molecular Formula: C10H10BrClO3
• Molecular Weight: 293.54 g/mol
• IUPAC Name: methyl 2-(2-bromo-4-chlorophenoxy)propanoate
• InChI: InChI=1S/C10H10BrClO3/c1-6(10(13)14-2)15-9-4-3-7(12)5-8(9)11/h3-6H,1-2H3
• InChI Key: OOBMBUFYQPVSSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=C(C=C(C=C1)Cl)Br

Description

Methyl 2-(2-bromo-4-chlorophenoxy)propanoate is a useful research compound. Its molecular formula is C10H10BrClO3 and its molecular weight is 293.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-4-chlorophenol (250 mg; 1.21 mmol) and methyl-2-bromopropionate (VWR; 135 μL, 1.21 mmol) in DME (5 mL) was treated with K2CO3 (250 mg, 1.81 mmol) and refluxed for 18 hours. The reaction mixture was filtered, the filtrate was concentrated and purified by flash column chromatography (silica), eluting with heptane containing increasing amounts of EtOAc. The title compound was obtained as a yellow liquid (306 mg; 87%).